Cas no 36078-54-3 (1-butyl-4-(chloromethyl)benzene)
1-Butyl-4-(chloromethyl)benzene is a chlorinated aromatic compound with the molecular formula C11H15Cl. This intermediate is characterized by its reactive chloromethyl group, which facilitates further functionalization in organic synthesis. Its butyl substituent enhances solubility in nonpolar solvents, making it suitable for use in hydrophobic reaction environments. The compound is commonly employed in the production of specialty chemicals, including pharmaceuticals, agrochemicals, and liquid crystals, where precise alkylation or derivatization is required. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for controlled synthetic applications. Proper handling is advised due to the potential lachrymatory effects of the chloromethyl group.
36078-54-3 structure
Product Name:1-butyl-4-(chloromethyl)benzene
CAS No:36078-54-3
MF:C11H15Cl
MW:182.689802408218
MDL:MFCD11190942
CID:323725
PubChem ID:182273
Update Time:2025-06-09
1-butyl-4-(chloromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-butyl-4-(chloromethyl)-
- 1-butyl-4-(chloromethyl)benzene
- 1-(Chloromethyl)-4-n-butylbenzene
- 36078-54-3
- Benzene, 1-butyl-4-(chloromethyl)-
- 4-butylbenzyl chloride
- EN300-26278324
- ZFZDHCZLDOAJCA-UHFFFAOYSA-N
- 4-n-butylbenzylchloride
- DTXSID60189663
- SCHEMBL1006989
-
- MDL: MFCD11190942
- Inchi: 1S/C11H15Cl/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-8H,2-4,9H2,1H3
- InChI Key: ZFZDHCZLDOAJCA-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)CCCC
Computed Properties
- Exact Mass: 182.08635
- Monoisotopic Mass: 182.0862282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-butyl-4-(chloromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26278324-1g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 1g |
$614.0 | 2023-09-14 | |
| Enamine | EN300-26278324-5g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 5g |
$1779.0 | 2023-09-14 | |
| Enamine | EN300-26278324-10g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 10g |
$2638.0 | 2023-09-14 | |
| Enamine | EN300-26278324-0.05g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 0.05g |
$135.0 | 2024-06-18 | |
| Enamine | EN300-26278324-0.1g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 0.1g |
$202.0 | 2024-06-18 | |
| Enamine | EN300-26278324-0.25g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 0.25g |
$289.0 | 2024-06-18 | |
| Enamine | EN300-26278324-0.5g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 0.5g |
$480.0 | 2024-06-18 | |
| Enamine | EN300-26278324-1.0g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 1.0g |
$614.0 | 2024-06-18 | |
| Enamine | EN300-26278324-2.5g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 2.5g |
$1202.0 | 2024-06-18 | |
| Enamine | EN300-26278324-5.0g |
1-butyl-4-(chloromethyl)benzene |
36078-54-3 | 95% | 5.0g |
$1779.0 | 2024-06-18 |
1-butyl-4-(chloromethyl)benzene Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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